Cas no 132464-91-6 (1-Ethynyl-4-isobutylbenzene)

• Product Name: 1-Ethynyl-4-isobutylbenzene
• CAS No: 132464-91-6
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 899038
• PubChem ID: 5054033
• Update Time: 2025-06-09

1-Ethynyl-4-isobutylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-4-isopropylbenzene
• (4-isobutyl-phenyl)-1-ethyne
• (4-isobutylphenyl)acetonitrile
• 1-ethynyl-4-isobutylbenzene
• 2-(4-isobutylphenyl)propionitrile
• 4'-isobutylphenyl acetylene
• 4-isobutylphenylacetonitrile
• 4-isobutylphenylacetylene
• AC1L55KZ
• AR-1A5875
• CTK4I3760
• EINECS 255-079-6
• KST-1A5494
• p-Isobutylphenylacetonitril
• p-isobutylphenylacetonitrile
• SureCN6923032
• ZIN
• 1-Ethynyl-4-isobutylbenzene

• Inchi： 1S/C12H14/c1-4-11-5-7-12(8-6-11)9-10(2)3/h1,5-8,10H,9H2,2-3H3
• InChI Key： HKKHYMVLZLMRPQ-UHFFFAOYSA-N
• SMILES： C(C)(C)CC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 158.10962
• Monoisotopic Mass: 158.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-Ethynyl-4-isobutylbenzene

Comprehensive Overview of 1-Ethynyl-4-isobutylbenzene (CAS No. 132464-91-6): Properties, Applications, and Industry Insights

1-Ethynyl-4-isobutylbenzene (CAS No. 132464-91-6) is a specialized organic compound gaining attention in pharmaceutical intermediates, material science, and fine chemical synthesis. Its molecular structure combines an ethynyl group with an isobutyl-substituted benzene ring, offering unique reactivity for cross-coupling reactions and polymer applications. Researchers frequently search for "1-Ethynyl-4-isobutylbenzene synthesis" or "CAS 132464-91-6 applications," reflecting growing interest in its versatile chemistry.

The compound's alkyne functionality enables click chemistry applications, particularly in bioconjugation and dendrimer synthesis—topics trending in drug discovery forums. Recent studies highlight its potential as a building block for OLED materials, aligning with searches for "organic electronic materials 2024." Its low volatility and thermal stability make it preferable to traditional phenylacetylenes in high-temperature processes.

From an industrial perspective, 1-Ethynyl-4-isobutylbenzene addresses two key market demands: green chemistry compatibility (as it often requires fewer purification steps) and scalable synthesis. Laboratory protocols emphasize its handling under inert atmospheres, with many patents referencing its use in photoactive polymers—a hot topic in renewable energy research. Analytical methods typically employ GC-MS and NMR spectroscopy for purity verification.

Environmental and regulatory profiles show 132464-91-6 complies with major chemical inventories (TSCA, EINECS). Its logP value (~3.2) suggests moderate hydrophobicity, important for formulations in agrochemical research. The compound's isobutyl group enhances solubility in non-polar media compared to simpler phenylacetylenes, a property frequently queried in solvent compatibility discussions.

Emerging applications include metal-organic framework (MOF) modifiers and fluorescent probe precursors. The ethynyl moiety allows post-functionalization via Sonogashira coupling, a technique trending in nanomaterial synthesis tutorials. Storage recommendations typically specify amber glass under argon, with stability data showing ≥24 months shelf life at -20°C—details often requested in chemical storage guidelines.

Market analyses indicate rising demand for 132464-91-6 in Asia-Pacific electronic materials production. Its boiling point (≈245°C) and viscosity characteristics make it suitable for inkjet-printed electronics—a sector with 18% annual growth. Technical datasheets emphasize ≥98% purity grades for critical applications, with HPLC becoming the gold standard for quality control.

Recent innovations utilize 1-Ethynyl-4-isobutylbenzene in self-assembled monolayers (SAMs) for sensor development, addressing popular searches about "chemical sensors 2024." The isobutyl chain provides steric control in these assemblies, while the terminal alkyne enables surface anchoring. These developments position the compound as a key player in IoT-enabled detection systems.

From a safety perspective, standard organic synthesis PPE suffices for handling. The compound's flash point (>110°C) reduces flammability risks versus smaller acetylenes, a feature highlighted in process safety reviews. Waste disposal follows standard aromatic hydrocarbon protocols, with increasing adoption of catalytic recycling methods in pilot plants.

Academic interest spikes around the compound's radical scavenging potential, particularly in polymer stabilization studies. Patent landscapes show growing IP activity around derivatives for photoresist formulations, coinciding with semiconductor industry demands. These trends make 132464-91-6 a compound to watch in advanced material science.